Cas no 4274-38-8 (2-Amino-4-(trifluoromethyl)benzenethiol Hydrochloride)

• Product Name: 2-Amino-4-(trifluoromethyl)benzenethiol Hydrochloride
• CAS No: 4274-38-8
• MF: C₇H₇ClF₃NS
• MW: 229.650389909744
• MDL: MFCD00042600
• CID: 84982
• PubChem ID: 2734678
• Update Time: 2025-10-21

2-Amino-4-(trifluoromethyl)benzenethiol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-mercaptobenzotrifluoride hydrochloride
• 2-Amino-4-(trifluoromethyl)benzenethiol hydrochloride~2-Amino-4-(trifluoromethyl)thiophenol hydrochloride
• 2-Amino-4-(trifluoromethyl)benzenethiol hydrochloride
• 2-amino-4-(trifluoromethyl)benzenethiol Hyrdrochloride
• 2-Amino-4-(trifluoromethyl)thiophenol hydrochloride
• 4-Trifluoromethyl-2-aminothiophenol hydrochloride
• Z104509000
• 3-Amino-4-mercaptobenzotrifluoride HCl
• 2-mercapto-5-trifluoromethyl-phenyl-ammonium chloride
• FT-0614979
• AKOS017344004
• CHEMBL3184064
• 2-Amino-4-trifluoromethyl-benzenethiol HCl
• 2-mercapto-5-trifluoromethylaniline hydrochloride
• 4274-38-8
• CS-0157122
• MFCD00042600
• 2-amino-4-(trifluoromethyl)benzenethiol;hydrochloride
• EN300-21684
• DTXCID0031681
• CAS-4274-38-8
• 2-amino-4-(trifluoromethyl)-benzenethiol hydrochloride
• AMY13398
• 2-Amino-4-(trifluoromethyl)benzenethiolhydrochloride
• 2-Amino-4-trifluoromethylthiophenol hydrochloride
• 2-Amino-4-(trifluoromethyl)benzenethiol hydrochloride, 97%
• NSC-277274
• 2-AMINO-4-(TRIFLUOROMETHYL)BENZENETHIOL HCL
• SCHEMBL444567
• 2-amino-4-trifluoromethylbenzenethiol hydrochloride
• 2-amino-4-(trifluoromethyl)benzene-1-thiol hydrochloride
• Tox21_113922
• R10023
• NSC277274
• PS-7728
• SB80375
• 2-amino-4-(trifluoromethyl) benzenethiol hydrochloride
• DTXSID9057898
• 3-Amino-4-mercaptobenzotrifluoride, HCl
• NCGC00262926-01
• 3-Amino-4-mercaptobenzotrifluoride Hydrochloride; 4-Trifluoromethyl-2-aminothiophenol Hydrochloride; 2-Amino-a,a,a-trifluoro-p-toluenethiol Hydrochloride
• DB-050965
• p-Toluenethiol, 2-amino-alpha,alpha,alpha-trifluoro-, hydrochloride
• 628-212-4
• Benzenethiol, 2-amino-4-(trifluoromethyl)-, hydrochloride (1:1)
• Benzenethiol, 2-amino-4-(trifluoromethyl)-, hydrochloride
• 429-560-8
• 9TLU3MX2RW
• 2-Amino-4-(trifluoromethyl)benzenethiol Hydrochloride

• MDL： MFCD00042600
• Inchi： 1S/C7H6F3NS.ClH/c8-7(9,10)4-1-2-6(12)5(11)3-4;/h1-3,12H,11H2;1H
• InChI Key： FIAGYDIJZOWVAB-UHFFFAOYSA-N
• SMILES： Cl.SC1C=CC(C(F)(F)F)=CC=1N
• BRN： 4273774

Computed Properties

• Exact Mass: 228.99400
• Monoisotopic Mass: 228.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: nothing
• Topological Polar Surface Area: 27A^2

Experimental Properties

• Color/Form: White crystals
• Density: 2.46
• Melting Point: 196-198 °C (lit.)
• Boiling Point: 241.5 °C at 760 mmHg
• Flash Point: 99.8 °C
• PSA: 64.82000
• LogP: 3.95950
• Sensitiveness: Hygroscopic
• Solubility: Uncertain

2-Amino-4-(trifluoromethyl)benzenethiol Hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN2811
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Amino-4-(trifluoromethyl)benzenethiol Hydrochloride

2-Amino-4-(Trifluoromethyl)Benzenethiol Hydrochloride: A Comprehensive Overview

The compound with CAS No. 4274-38-8, commonly referred to as 2-Amino-4-(Trifluoromethyl)Benzenethiol Hydrochloride, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into the structural characteristics, physical properties, synthesis methods, and recent research findings related to this compound.

Structural Insights: The molecular structure of 2-Amino-4-(Trifluoromethyl)Benzenethiol Hydrochloride consists of a benzene ring substituted with an amino group (-NH₂) at the 2-position and a trifluoromethyl group (-CF₃) at the 4-position. Additionally, the benzene ring is attached to a thiol group (-SH), which is further protonated to form the hydrochloride salt. This combination of functional groups imparts unique electronic and steric properties to the molecule, making it a versatile building block in organic synthesis.

Physical Properties: The compound exhibits distinct physical properties that are crucial for its characterization and application. Its molecular weight is approximately 197.6 g/mol, and it exists as a white crystalline solid under standard conditions. The compound has a melting point of around 150°C and is sparingly soluble in water but dissolves readily in polar organic solvents such as ethanol and acetonitrile. These properties make it suitable for use in various chemical reactions and analytical techniques.

Synthesis Methods: The synthesis of 2-Amino-4-(Trifluoromethyl)Benzenethiol Hydrochloride involves multiple steps, each requiring precise control over reaction conditions. One common approach involves the nucleophilic substitution of a suitable benzene derivative with an amino group followed by the introduction of the trifluoromethyl group via electrophilic substitution. The final step typically involves protonation of the thiol group to form the hydrochloride salt. Recent advancements in catalytic methods have improved the efficiency and yield of these reactions, making large-scale production more feasible.

Applications in Research: 2-Amino-4-(Trifluoromethyl)Benzenethiol Hydrochloride has found applications in diverse fields, including drug discovery, material science, and catalysis. In drug discovery, its unique functional groups make it an ideal candidate for exploring potential bioactive compounds. Recent studies have highlighted its role as a precursor for synthesizing novel anti-inflammatory agents and antioxidants. In material science, the compound has been utilized in the development of advanced polymers with enhanced thermal stability and mechanical properties.

Recent Research Findings: Recent research has focused on understanding the electronic properties of 2-Amino-4-(Trifluoromethyl)Benzenethiol Hydrochloride using computational chemistry techniques such as density functional theory (DFT). These studies have revealed that the trifluoromethyl group significantly influences the electron distribution on the benzene ring, enhancing its reactivity towards electrophilic substitution reactions. Furthermore, experimental studies have demonstrated its potential as a catalyst in asymmetric synthesis reactions, opening new avenues for green chemistry.

Safety and Handling: While handling 2-Amino-4-(Trifluoromethyl)Benzenethiol Hydrochloride, it is essential to follow standard laboratory safety protocols. The compound should be stored in a cool, dry place away from direct sunlight to prevent degradation. Gloves and goggles should be worn during handling to minimize exposure risks.

In conclusion, 2-Amino-4-(Trifluoromethyl)Benzenethiol Hydrochloride stands out as a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers in various fields.